4,7-Dimethyl-6-(oxolan-2-ylmethyl)-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 4,7-dimethyl-6-(oxolan-2-ylmethyl)-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C21H30N6O3/c1-15-13-27-17-18(22-20(27)26(15)14-16-7-6-12-30-16)23(2)21(29)25(19(17)28)11-10-24-8-4-3-5-9-24/h13,16H,3-12,14H2,1-2H3
• InChI Key: MHZDUMOBXNXZTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC4CCCO4)N(C(=O)N(C3=O)CCN5CCCCC5)C
• Molecular Formula: C21H30N6O3
• Molecular Weight: 414.5 g/mol
• CAS No.: 876674-25-8

Description

4,7-Dimethyl-6-(oxolan-2-ylmethyl)-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H30N6O3 and its molecular weight is 414.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties of Mesoionic Purinone Analogs

Mesoionic purinone analogs, related to the chemical structure , have been synthesized and analyzed for their properties and reactions. Coburn and Taylor (1982) prepared mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones from 4-amino-l-methylpyrimidin-6-ones. These compounds predominantly exist in the C3-H tautomeric form and undergo hydrolytic ring-opening reactions, showing potential for further chemical modifications and applications in medicinal chemistry (Coburn & Taylor, 1982).

Synthesis and Preliminary Pharmacological Evaluation of Imidazo[2,1-f]purine-2,4-dione Derivatives

Zagórska et al. (2009) synthesized and evaluated a series of N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione for their potential anxiolytic and antidepressant activities. Some compounds showed promising results in preclinical studies, indicating the therapeutic potential of these purinone derivatives (Zagórska et al., 2009).

Antioxidant Evaluation of Pyrazolopyridine Derivatives

Research by Gouda (2012) on pyrazolopyridine derivatives, including the synthesis of imidazolopyrazole derivatives from key intermediates, revealed some of these compounds exhibited antioxidant properties. This study provides insights into the potential of similar compounds for developing antioxidant therapies (Gouda, 2012).

Synthetic Methods and Biological Activity

Studies on the synthesis and biological activity of xanthene derivatives as antiasthmatic agents by Bhatia et al. (2016) and the receptor affinity and activity of purine derivatives by Zagórska et al. (2015, 2016) further demonstrate the versatility and potential application of similar compounds in therapeutic development. These works illustrate the ongoing interest in purine and imidazole derivatives for medicinal chemistry research (Bhatia et al., 2016); (Zagórska et al., 2015).